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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and toxicological data for Chloranil
(Tetrachloro-1,4-benzoquinone). The information is compiled and presented to meet the needs

of laboratory and drug development professionals, with a focus on quantitative data,

experimental context, and clear safety protocols.

Core Identification and Properties
Chloranil, identified by CAS number 118-75-2, is a yellow solid organic compound.[1] It

functions as a mild oxidant and hydrogen acceptor, finding use in various chemical syntheses,

including aromatization reactions.[1]

Identifier Value Source

CAS Number 118-75-2 [1][2][3][4][5]

Molecular Formula C₆Cl₄O₂ [2][3]

Molecular Weight 245.88 g/mol [2][5]

Synonyms

Tetrachloro-p-benzoquinone,

Spergon, 2,3,5,6-Tetrachloro-

1,4-benzoquinone

[2][6]
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Toxicological Data
Acute toxicity data is critical for risk assessment in a research and development setting. The

following values have been established through standardized testing protocols.

Test Species Route Value Source

LD50 Rat Oral 4,000 mg/kg [3][5]

LD50 Rat Dermal > 2,000 mg/kg [7]

LC50 Rat Inhalation 24.85 mg/L (4 h) [3]

Physical and Chemical Safety Properties
Understanding the physical properties of Chloranil is essential for safe handling, storage, and

spill response.

Property Value Source

Appearance Yellow powder/solid [1][8]

Melting Point 290-293 °C (sublimed) [5][8]

Solubility in Water 0.25 g/L (practically insoluble) [5]

Vapor Pressure 1 hPa @ 71 °C [5][8]

Bulk Density ~800 kg/m ³ [4][5]

pH
3.5-4.5 (100 g/L aqueous

slurry)
[5][8]

Autoignition Temperature > 400 °C [5]

Hazard Identification and Classification
Chloranil is classified as a hazardous substance. The primary hazards are related to irritation

and environmental toxicity.
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| Hazard Class | Category | Hazard Statement | Source | | :--- | :--- | :--- | :--- | :--- | | Skin

Irritation | 2 | H315: Causes skin irritation |[3][4][8] | | Serious Eye Irritation | 2 | H319: Causes

serious eye irritation |[3][4][8] | | Acute Aquatic Toxicity | 1 | H400: Very toxic to aquatic life |[3][4]

| | Chronic Aquatic Toxicity | 1 | H410: Very toxic to aquatic life with long lasting effects |[3][4] |

No components of this product at levels greater than or equal to 0.1% are identified as a

probable, possible, or confirmed human carcinogen by IARC.[3]

Occupational Exposure Limits
Specific occupational exposure limits (PELs or TLVs) for Chloranil have not been established

by major regulatory bodies like OSHA. In such cases, the limits for "Particulates Not Otherwise

Regulated" (PNOR) are often applied.

Jurisdiction Limit Type
Value
(Respirable
Dust)

Value (Total
Dust)

Source

US - Michigan TWA 5 mg/m³ - [8]

US - Oregon (Z-

1)
TWA - 10 mg/m³ [8]

Experimental Protocols
Acute Oral Toxicity (LD50) - Representative Methodology

The reported oral LD50 value for Chloranil (4,000 mg/kg in rats) is determined through a

standardized procedure, typically following a protocol like the OECD Test Guideline 420 (Acute

Oral Toxicity – Fixed Dose Procedure).[1][2][3] This method is designed to determine the

substance's toxicity with a reduced number of animals and less suffering compared to older

methods.

Methodology Overview:

Animal Selection: Healthy, young adult rats (typically females, 8-12 weeks old) are used.[4]

The animals are acclimatized to laboratory conditions before the study.
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Sighting Study: A preliminary "sighting study" is conducted to determine the appropriate

starting dose for the main study.[1][5] A single animal is dosed at a level expected to cause

toxicity but not mortality (e.g., 300 mg/kg in the absence of prior data).[1] The outcome

determines the next dose.

Main Study: Based on the sighting study, groups of at least 5 animals are dosed in a

stepwise manner using fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[1] The substance is

typically administered by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[1]

Endpoint Determination: The test identifies a dose that causes evident toxicity or, at most,

one death.[3] This allows for classification of the substance according to the Globally

Harmonised System (GHS) rather than calculating a precise LD50.[2] The reported value of

4,000 mg/kg indicates low acute toxicity.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy to identify any pathological changes.[1]

Safety Workflows and Logic
The following diagrams illustrate key logical relationships and workflows for handling Chloranil
safely.

Caption: Chloranil First Aid and Exposure Response Workflow.
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1. Animal Selection & Acclimatization
(e.g., Young Adult Rats)

2. Dose Range Finding
(Sighting Study on single animals)

3. Main Study Dosing
(Groups of 5 animals per fixed dose level via gavage)

4. Post-Dosing Observation (14 Days)

Record Clinical Signs of Toxicity Measure Body Weight Periodically Record Mortality

5. Gross Necropsy of All Animals

6. Data Analysis & GHS Classification

Click to download full resolution via product page

Caption: Experimental Workflow for an Acute Oral Toxicity Study (OECD 420).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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